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Non-metal oxoanionic compounds
Non-metal oxoanionic compounds are a class of chemical substances characterized by the presence of non-metals bonded to oxygen atoms with an overall negative charge. These compounds play crucial roles in various applications, including catalysis, environmental remediation, and pharmaceuticals. They exhibit diverse properties due to the varying elements involved, such as sulfur oxoanions (e.g., sulfate), nitrogen oxoanions (e.g., nitrate), and phosphorus oxoanions (e.g., phosphate). These compounds often form complexes with metals or other ligands, enhancing their reactivity and stability. In industrial processes, non-metal oxoanionic compounds are used in the production of fertilizers, detergents, and food additives. Their aqueous solutions can be highly acidic or basic, making them valuable in acid-base reactions and redox processes. Due to their environmental significance, these compounds are also studied for their potential use in water treatment technologies and as sorbents for heavy metal ions.
Non-metal nitrates
Non-metal sulfates
Non-metal phosphonates
Non-metal phosphates
Non-metal chlorites
Non-metal thiophosphates
Non-metal iodates
Non-metal pyrophosphates
Non-metal phosphites
Non-metal thiosulfates
Non-metal sulfites
Non-metal dithionites
Non-metal peroxodisulfates
Non-metal perchlorates
Non-metal pyrosulfates
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
